molecular formula C13H14O3 B8678968 5-Acetyl-2,3-dihydro-1H-inden-2-yl acetate CAS No. 16513-68-1

5-Acetyl-2,3-dihydro-1H-inden-2-yl acetate

Cat. No.: B8678968
CAS No.: 16513-68-1
M. Wt: 218.25 g/mol
InChI Key: DXGVDBJEKHXWCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Acetyl-2,3-dihydro-1H-inden-2-yl acetate is a useful research compound. Its molecular formula is C13H14O3 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

16513-68-1

Molecular Formula

C13H14O3

Molecular Weight

218.25 g/mol

IUPAC Name

(5-acetyl-2,3-dihydro-1H-inden-2-yl) acetate

InChI

InChI=1S/C13H14O3/c1-8(14)10-3-4-11-6-13(16-9(2)15)7-12(11)5-10/h3-5,13H,6-7H2,1-2H3

InChI Key

DXGVDBJEKHXWCM-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC2=C(CC(C2)OC(=O)C)C=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture at 5-10° C. of aluminum chloride (AlCl3; 30.6 g, 0.229 mol) in carbon disulfide (CS2; 160 mL) was added acetyl chloride (12 mL, 13.2 g, 0.169 mol). To this mixture was added a solution of acetic acid indan-2-yl ester (19.9 g, 0.113 mol, prepared according to the method described in Can. J. Chem. 1967, 45, 1185) in acetyl chloride (12 mL) keeping the temperature below 11° C. The contents were stirred at 5° C. for 3 h and were then carefully added to ice-water (350 mL) containing concentrated HCl (60 mL). The mixture was extracted with CH2Cl2 (2×), and the combined extracts were washed with H2O and were dried over Na2SO4. Concentration gave the title compound (23.8 g, 97%) as a solid: 1H NMR δ 7.84 (s, 1H), 7.82 (m, 1H), 7.32 (d, J=7.0 Hz, 1H), 5.55 (m, 1H), 3.40-3.32 (m, 2H), 3.10-3.05 (m, 2H), 2.60 (s, 3H), 2.04 (s, 3H); EIMS m/z 158 ([M-AcOH]+, 42), 143 (100).
Quantity
30.6 g
Type
reactant
Reaction Step One
Quantity
12 mL
Type
reactant
Reaction Step One
Quantity
160 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
350 mL
Type
reactant
Reaction Step Three
Name
Quantity
60 mL
Type
reactant
Reaction Step Four
Quantity
12 mL
Type
reactant
Reaction Step Five
Yield
97%

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